Cas no 2243504-94-9 (5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid)

• Product Name: 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid
• CAS No: 2243504-94-9
• MF: C₁₈H₁₃N₃O₄S
• MW: 367.378522634506
• CID: 5943690
• PubChem ID: 165718747
• Update Time: 2025-05-22

5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492928
• 2243504-94-9
• 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid

• Inchi： 1S/C18H13N3O4S/c22-16(23)15-20-21-17(26-15)19-18(24)25-9-14-12-7-3-1-5-10(12)11-6-2-4-8-13(11)14/h1-8,14H,9H2,(H,22,23)(H,19,21,24)
• InChI Key： RUEWGYFCLJUEHO-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=NN=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 367.06267708g/mol
• Monoisotopic Mass: 367.06267708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 130Ų

Additional information on 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid

Recent Advances in the Application of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid (CAS: 2243504-94-9) in Chemical Biology and Pharmaceutical Research

The compound 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid (CAS: 2243504-94-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiadiazole core and fluorenylmethyloxycarbonyl (Fmoc) protecting group, has demonstrated versatile applications in drug discovery, peptide synthesis, and biomolecular engineering. Recent studies have highlighted its potential as a key intermediate in the development of novel therapeutics and diagnostic tools.

One of the most notable advancements involves the use of this compound in solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for the amino functionality, enabling the stepwise construction of complex peptide sequences. Researchers have reported improved yields and reduced side reactions when incorporating this thiadiazole derivative into peptide chains, particularly in the synthesis of antimicrobial peptides and enzyme inhibitors. Its carboxylic acid moiety further allows for facile conjugation with other biomolecules, expanding its utility in bioconjugation chemistry.

In addition to its role in peptide synthesis, 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid has shown promise as a scaffold for small-molecule drug development. Computational and experimental studies have identified its thiadiazole ring as a privileged structure capable of interacting with various biological targets, including kinases and G-protein-coupled receptors (GPCRs). Recent publications have detailed its incorporation into lead compounds for oncology and infectious diseases, with preliminary data indicating favorable pharmacokinetic profiles.

The compound's mechanism of action has also been a subject of investigation. Structural analyses suggest that the thiadiazole moiety can participate in hydrogen bonding and π-π stacking interactions, making it a valuable pharmacophore. Furthermore, its metabolic stability and low toxicity profile, as evidenced by in vitro and in vivo studies, position it as an attractive candidate for further preclinical development. Researchers are currently exploring its potential in targeted drug delivery systems, leveraging its chemical handles for nanoparticle functionalization.

Looking ahead, the versatility of 5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1,3,4-thiadiazole-2-carboxylic acid is expected to drive continued innovation in chemical biology. Ongoing research aims to optimize its synthetic accessibility and explore novel derivatives with enhanced biological activity. As the scientific community delves deeper into its applications, this compound is poised to play a pivotal role in advancing both fundamental research and therapeutic development.